Cas no 1267198-72-0 (1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267198-72-0
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 5744905
• PubChem ID: 82203300
• Update Time: 2025-05-23

1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1610459
• 1267198-72-0
• 1-[(4-Chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[(4-chlorophenyl)methyl]-5-methyl-
• 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H10ClN3O/c1-8-11(7-16)13-14-15(8)6-9-2-4-10(12)5-3-9/h2-5,7H,6H2,1H3
• InChI Key： CMQGJKZAXAYXCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C=O)N=N1

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 424.8±55.0 °C(Predicted)
• pka: -0.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267198-72-0)

1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267198-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both a chlorophenyl group and a carbaldehyde functionality makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde as a precursor for developing novel therapeutics. Its unique structure allows for easy modification, enabling the creation of targeted compounds with enhanced efficacy and reduced side effects.

One of the most searched questions related to this compound is: "What are the applications of 1,2,3-triazole derivatives in medicine?" The answer lies in their ability to mimic peptide bonds, making them ideal for designing enzyme inhibitors and receptor modulators. For instance, 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde can be used to synthesize potential anticancer agents by targeting specific pathways involved in tumor growth.

Another hot topic in the scientific community is the role of triazole-based compounds in sustainable agriculture. Farmers and researchers are exploring eco-friendly alternatives to traditional pesticides, and 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde offers a promising starting point. Its derivatives have shown efficacy against plant pathogens while minimizing environmental impact, aligning with the global push for greener agrochemicals.

The synthesis of 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde typically involves a multi-step process, including the reaction of 4-chlorobenzyl azide with propargyl aldehyde under controlled conditions. Advanced techniques like click chemistry are often employed to ensure high yield and purity, addressing another common query: "How is 1,2,3-triazole-4-carbaldehyde synthesized efficiently?"

From a commercial perspective, the compound's CAS No. 1267198-72-0 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity (>98%) and stability under standard storage conditions, making it a reliable choice for industrial and academic laboratories alike.

In summary, 1-(4-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazole-4-carbaldehyde represents a cutting-edge tool in modern chemistry, bridging gaps between medicinal research, agrochemical innovation, and sustainable practices. Its adaptability and proven performance continue to drive interest across multiple disciplines, solidifying its position as a key player in the development of next-generation solutions.